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Compound of Interest

Compound Name: N-Ethylpropylamine

Cat. No.: B033212

Essential Safety and Handling Guide for N-
Ethylpropylamine

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemicals is paramount. This guide provides essential safety and logistical information for the
handling and disposal of N-Ethylpropylamine, a highly flammable and corrosive secondary
amine used in various organic syntheses. Adherence to these procedures is critical to mitigate
risks and ensure a safe laboratory environment.

Key Physical and Chemical Properties

A summary of important quantitative data for N-Ethylpropylamine is provided in the table
below for quick reference.
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Property Value

CAS Number 20193-20-8
Molecular Formula C5H13N
Molecular Weight 87.16 g/mol
Boiling Point 80-85°C

Flash Point 80-85°C
Density 0.72 g/cm?3
Vapor Pressure 86 hPa at 20°C

Hazard Identification and Personal Protective
Equipment (PPE)
N-Ethylpropylamine is classified as a highly flammable liquid and vapor that can cause severe

skin burns and eye damage.[1][2][3] It is also toxic if it comes into contact with skin and harmful
if swallowed or inhaled.[2][4] Therefore, stringent adherence to PPE protocols is mandatory.

Required Personal Protective Equipment:
o Eye/Face Protection: Wear chemical safety goggles and a face shield.[5]
 Skin Protection:

o Gloves: Handle with chemical-resistant gloves. Gloves must be inspected before use, and
proper removal techniques should be followed to avoid skin contact.[6]

o Protective Clothing: Wear protective clothing to prevent skin exposure.[5]

o Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.
[5] All work should be conducted in a well-ventilated area, preferably under a chemical fume
hood.[1][5]
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Operational Plan for Handling

A systematic approach to handling N-Ethylpropylamine is crucial for safety. The following
step-by-step procedure should be followed:

e Preparation:

o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[5]

o Work in a well-ventilated area, specifically under a chemical fume hood.[1][5]

o Remove all sources of ignition, such as open flames, sparks, and hot surfaces.[5][7] Use
only non-sparking tools and explosion-proof equipment.[5][6]

o Ground and bond containers and receiving equipment to prevent static discharge.[5][7]

» Handling:

o

Wear the appropriate PPE as detailed above.[5]

[¢]

Avoid contact with skin, eyes, and clothing.[8]

o

Do not breathe mists or vapors.[5]

o

Do not eat, drink, or smoke when using this product.[7][9]

o Storage:
o Store in a cool, dry, and well-ventilated place away from heat, sparks, and flame.[1][4]
o Keep the container tightly closed.[5][7]

o Store in a corrosives area and ensure the storage is locked up.[4][5]

Emergency and First Aid Procedures

In the event of exposure, immediate action is critical.
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 Inhalation: Move the exposed person to fresh air at once. If breathing has stopped, perform
artificial respiration. Seek immediate medical attention.[6][10]

» Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of
water for at least 15 minutes. Seek immediate medical attention.[4][6][11]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical
attention.[5][6]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and call a physician or
poison control center immediately.[5][6]

Spill and Disposal Plan

Accidental Release Measures:

In case of a spill, ensure adequate ventilation and remove all sources of ignition.[5][6] Evacuate
personnel to a safe area.[6] Absorb the spill with an inert absorbent material and place it in a
suitable, closed container for disposal.[4][5] Use spark-proof tools and explosion-proof
equipment during cleanup.[5]

Disposal:

N-Ethylpropylamine is considered hazardous waste.[4][5] Disposal must be in accordance
with local, regional, and national hazardous waste regulations.[5] Contact a licensed
professional waste disposal service to dispose of this material.[8] Do not allow the product to
enter drains.[6] Contaminated packaging should be disposed of as unused product.[8]

Workflow for Handling N-Ethylpropylamine
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Preparation
- Verify fume hood function
- Check eyewash/shower
- Remove ignition sources
- Wear full PPE

lProceed to handling

Handling
- Work within fume hood
- Use non-sparking tools
- Ground equipment
- Avoid contact and inhalation

\
\
\
After use / For subsequent use ‘\In case of exposure In case of spill

Storage Spill & Disposal
- Tightly sealed container - Evacuate and ventilate
- Cool, dry, ventilated area - Absorb with inert material
- Store in corrosives cabinet - Use spark-proof tools
- Lock up - Dispose as hazardous waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of N-Ethylpropylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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